Cas no 168296-88-6 (methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate)

• Product Name: methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate
• CAS No: 168296-88-6
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 1348993
• PubChem ID: 10059596
• Update Time: 2025-10-28

methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(1-hydroxycyclopentyl)-, methyl ester
• methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate
• EN300-1633102
• 168296-88-6

• Inchi： 1S/C13H22O3/c1-16-11(14)12(7-3-2-4-8-12)13(15)9-5-6-10-13/h15H,2-10H2,1H3
• InChI Key： KGWGCYIHTGQOIH-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(C(=O)OC)CCCCC1

Computed Properties

• Exact Mass: 226.15696
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate

Methyl 1-(1-Hydroxycyclopentyl)cyclohexane-1-Carboxylate (CAS No. 168296-88-6): An Overview

Methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate (CAS No. 168296-88-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclohexane and hydroxycyclopentyl moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug development and materials science.

The chemical structure of methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate consists of a cyclohexane ring attached to a hydroxycyclopentyl group through a carboxylate ester linkage. The presence of the hydroxyl group in the hydroxycyclopentyl moiety imparts polarity and reactivity to the molecule, which can influence its solubility, stability, and biological activity. This structural feature is crucial for its potential use in pharmaceutical formulations and as a building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit anti-inflammatory and analgesic properties. These findings suggest that methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate could be a promising lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate has been explored for its use in materials science. The unique combination of cyclohexane and hydroxycyclopentyl moieties provides the compound with favorable physical properties, such as high thermal stability and mechanical strength. These characteristics make it an attractive candidate for the development of advanced polymers and coatings with enhanced performance.

The synthesis of methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate typically involves multi-step processes, including the formation of the hydroxycyclopentyl intermediate and subsequent esterification reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, a study published in the Green Chemistry journal reported a novel catalytic method that significantly reduces waste generation and energy consumption during the synthesis process.

The safety profile of methyl 1-(1-hydroxycyclopentyl)cyclohexane-1-carboxylate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, methyl 1-(1-hydroxyc cyclopent yl)cycl ohexan e-1-carb oxy late (CAS No. 168296-88-6) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features, coupled with recent advancements in synthesis methods and safety assessments, position it as a valuable asset for researchers and developers working on innovative solutions in these fields.